Propanenitrile, 3-(octadecylamino)-
Overview
Description
Propanenitrile, 3-(octadecylamino)-: is an organic compound with the molecular formula C21H42N2. It is a colorless to pale yellow liquid with a distinctive ammonia-like odor. This compound is primarily used in the synthesis of surfactants and as an intermediate in various biochemical experiments .
Preparation Methods
Synthetic Routes and Reaction Conditions: Propanenitrile, 3-(octadecylamino)- can be synthesized using acrylonitrile and octadecylamine as raw materials. The reaction is catalyzed by potassium carbonate. The optimal conditions for the synthesis process include a molar ratio of acrylonitrile to octadecylamine of 1.03:1, a temperature of 70°C, a reaction time of 2 hours, and a catalyst dosage of 2%. Under these conditions, the reaction product yield can achieve 99% .
Industrial Production Methods: The industrial production of propanenitrile, 3-(octadecylamino)- follows similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity of the product. The use of continuous flow reactors and advanced purification techniques such as distillation and crystallization are common in industrial settings .
Chemical Reactions Analysis
Types of Reactions: Propanenitrile, 3-(octadecylamino)- undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized to form corresponding amides or carboxylic acids.
Reduction: Reduction reactions can convert the nitrile group to primary amines.
Substitution: Nucleophilic substitution reactions can occur at the nitrile group, leading to the formation of different derivatives.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Lithium aluminum hydride and hydrogen gas in the presence of a catalyst are commonly used reducing agents.
Substitution: Sodium cyanide and other nucleophiles can be used under basic conditions.
Major Products Formed:
Oxidation: Amides and carboxylic acids.
Reduction: Primary amines.
Substitution: Various nitrile derivatives.
Scientific Research Applications
Propanenitrile, 3-(octadecylamino)- has several scientific research applications:
Chemistry: Used as an intermediate in the synthesis of surfactants and other organic compounds.
Biology: Employed in biochemical experiments as a reagent or intermediate.
Medicine: Investigated for potential therapeutic applications due to its unique chemical properties.
Industry: Utilized in the production of surfactants, lubricants, and other industrial chemicals
Comparison with Similar Compounds
Similar Compounds:
Propionitrile: A simpler nitrile compound with a shorter alkyl chain.
3-(Decyloxy)propanenitrile: A similar compound with a decyloxy group instead of an octadecylamino group
Uniqueness: Propanenitrile, 3-(octadecylamino)- is unique due to its long alkyl chain, which imparts distinct physicochemical properties. This makes it particularly useful in the synthesis of surfactants and other compounds that require hydrophobic interactions .
Properties
| 6281-72-7 | |
Molecular Formula |
C21H42N2 |
Molecular Weight |
322.6 g/mol |
IUPAC Name |
3-(octadecylamino)propanenitrile |
InChI |
InChI=1S/C21H42N2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20-23-21-18-19-22/h23H,2-18,20-21H2,1H3 |
InChI Key |
GUBPKKGRODRXPY-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCCCCCCCCCCCCCCNCCC#N |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
